3-{2-[4-(3,4-difluorobenzoyl)-1-piperidinyl]-2-oxoethyl}-2,4-imidazolidinedione

• IUPAC Name: 3-[2-[4-(3,4-difluorobenzoyl)piperidin-1-yl]-2-oxoethyl]imidazolidine-2,4-dione
• InChI: InChI=1S/C17H17F2N3O4/c18-12-2-1-11(7-13(12)19)16(25)10-3-5-21(6-4-10)15(24)9-22-14(23)8-20-17(22)26/h1-2,7,10H,3-6,8-9H2,(H,20,26)
• InChI Key: IGNXMCYKTYZHGP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)C2=CC(=C(C=C2)F)F)C(=O)CN3C(=O)CNC3=O
• Molecular Formula: C17H17F2N3O4
• Molecular Weight: 365.33 g/mol

Description

3-{2-[4-(3,4-difluorobenzoyl)-1-piperidinyl]-2-oxoethyl}-2,4-imidazolidinedione is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as DFP-10825 and has been found to have a wide range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of DFP-10825 involves the selective inhibition of certain ion channels in the brain. Specifically, this compound has been found to target and inhibit the activity of the Nav1.7 sodium channel, which plays a key role in the regulation of pain perception. By inhibiting the activity of this channel, DFP-10825 has been shown to have potent analgesic effects in animal models.
Biochemical and Physiological Effects:
DFP-10825 has a wide range of biochemical and physiological effects, which are largely mediated by its selective inhibition of ion channels in the brain. This compound has been shown to have potent analgesic effects, as well as anti-inflammatory and anti-convulsant properties. Additionally, DFP-10825 has been found to have potential applications in the treatment of certain neurological disorders, such as epilepsy and neuropathic pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DFP-10825 in lab experiments is its high selectivity for certain ion channels in the brain. This makes it a valuable tool for studying the physiological and biochemical processes that underlie normal and pathological brain function. However, one of the limitations of using DFP-10825 is its potential toxicity at high doses. This requires careful dosing and monitoring in lab experiments to ensure the safety of researchers and animals.

Future Directions

There are several future directions for the study of DFP-10825. One potential avenue of research is the development of more selective and potent analogs of this compound, which could have even greater potential for scientific research and therapeutic applications. Additionally, further studies are needed to fully understand the mechanism of action of DFP-10825 and its potential applications in the treatment of neurological disorders. Overall, the study of DFP-10825 has the potential to greatly advance our understanding of the brain and its role in health and disease.

Synthesis Methods

The synthesis of DFP-10825 involves a multi-step process that includes the reaction of 3,4-difluorobenzoyl chloride with 1-piperidinylamine to form a key intermediate. This intermediate is then reacted with 2-oxoethyl-2,4-imidazolidinedione to produce the final product. The synthesis of DFP-10825 has been optimized to produce high yields of the compound, making it readily available for scientific research.

Scientific Research Applications

DFP-10825 has been found to have potential applications in scientific research, particularly in the field of neuroscience. This compound has been shown to selectively target and inhibit the activity of certain ion channels in the brain, which are involved in the regulation of neuronal activity. This makes DFP-10825 a valuable tool for studying the physiological and biochemical processes that underlie normal and pathological brain function.